Cas no 2228095-69-8 (2-amino-3-(3-fluoro-4-methylphenyl)-3-methylbutanoic acid)

• Product Name: 2-amino-3-(3-fluoro-4-methylphenyl)-3-methylbutanoic acid
• CAS No: 2228095-69-8
• MF: C₁₂H₁₆FNO₂
• MW: 225.259346961975
• CID: 5804379
• PubChem ID: 165794128
• Update Time: 2025-10-28

2-amino-3-(3-fluoro-4-methylphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-fluoro-4-methylphenyl)-3-methylbutanoic acid
• EN300-1794604
• 2228095-69-8

• Inchi： 1S/C12H16FNO2/c1-7-4-5-8(6-9(7)13)12(2,3)10(14)11(15)16/h4-6,10H,14H2,1-3H3,(H,15,16)
• InChI Key： VSBIVEHWVXUVCF-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C(C)(C)C(C(=O)O)N

Computed Properties

• Exact Mass: 225.11650692g/mol
• Monoisotopic Mass: 225.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-3-(3-fluoro-4-methylphenyl)-3-methylbutanoic acid

Compound CAS No. 2228095-69-8: 2-Amino-3-(3-Fluoro-4-Methylphenyl)-3-Methylbutanoic Acid

The compound with CAS No. 2228095-69-8, known as 2-amino-3-(3-fluoro-4-methylphenyl)-3-methylbutanoic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique combination of functional groups, including an amino group, a carboxylic acid group, and a substituted phenyl ring with fluorine and methyl substituents. The presence of these groups imparts versatile chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 2-amino-3-(3-fluoro-4-methylphenyl)-3-methylbutanoic acid in drug discovery. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the development of novel antibiotics and anti-inflammatory agents. The fluorine atom in the phenyl ring contributes to the molecule's lipophilicity, enhancing its ability to cross biological membranes and interact with target proteins. This property is crucial for designing drugs with improved bioavailability and efficacy.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its structure allows for the formation of stable polymers and coatings with unique mechanical and thermal properties. Scientists have investigated its use in creating biodegradable polymers for sustainable packaging solutions. The methyl groups in the molecule contribute to its flexibility, while the amino and carboxylic acid groups facilitate polymerization through hydrogen bonding.

The synthesis of 2-amino-3-(3-fluoro-4-methylphenyl)-3-methylbutanoic acid involves a multi-step process that combines organic synthesis techniques such as nucleophilic substitution, condensation reactions, and catalytic hydrogenation. Recent advancements in green chemistry have enabled more efficient and environmentally friendly methods for its production. These methods minimize waste generation and reduce energy consumption, aligning with global sustainability goals.

From an analytical perspective, the compound's structure has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have provided insights into its molecular conformation, stability, and reactivity under various conditions. Such detailed characterization is essential for understanding its behavior in different chemical environments and optimizing its applications.

In conclusion, CAS No. 2228095-69-8, or 2-amino-3-(3-fluoro-4-methylphenyl)-3-methylbutanoic acid, represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and functional groups make it a valuable tool for researchers seeking innovative solutions in drug development, materials science, and sustainable chemistry. As ongoing research continues to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.